Cas no 845616-57-1 (Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-)

Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- structure
845616-57-1 structure
Product name:Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-
CAS No:845616-57-1
MF:C16H17F3N4
MW:322.328193426132
CID:1824521
PubChem ID:46838882

Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-
    • 2-(4-benzylpiperazin-1-yl)-5-(trifluoromethyl)pyrimidine
    • 2-(4-Benzylpiperazin-1-yl)-5-trifluoromethylpyrimidine
    • SCHEMBL3919241
    • DB-083328
    • 845616-57-1
    • DTXSID40676602
    • 2-(4-Benzyl-piperazin-1-yl)-5-trifluoromethyl-pyrimidine
    • Inchi: InChI=1S/C16H17F3N4/c17-16(18,19)14-10-20-15(21-11-14)23-8-6-22(7-9-23)12-13-4-2-1-3-5-13/h1-5,10-11H,6-9,12H2
    • InChI Key: OWKIACZEWUKVFV-UHFFFAOYSA-N
    • SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC=C(C=N3)C(F)(F)F

Computed Properties

  • Exact Mass: 322.14053105g/mol
  • Monoisotopic Mass: 322.14053105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 32.3Ų

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